Cas no 2138126-40-4 (2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 2138126-40-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6536297
• PubChem ID: 165746686
• Update Time: 2025-10-29

2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid
• 2138126-40-4
• EN300-1154178

• Inchi： 1S/C10H17N3O2/c1-4-10(2,3)7-5-8(11)13(12-7)6-9(14)15/h5H,4,6,11H2,1-3H3,(H,14,15)
• InChI Key： CQLNCUNNOAVCIU-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C(C)(C)CC)=N1)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid

Comprehensive Overview of 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS No. 2138126-40-4)

2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS No. 2138126-40-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and acetic acid moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The CAS No. 2138126-40-4 is a critical identifier for this compound, ensuring precise communication among scientists and regulatory bodies. The 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid structure includes a 5-amino group and a 2-methylbutan-2-yl substituent, which contribute to its chemical reactivity and solubility profile. These attributes are essential for its potential use in bioconjugation, enzyme inhibition, and other biochemical applications.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in designing small-molecule therapeutics. Users frequently search for terms like "pyrazole-based drugs" or "acetic acid derivatives in medicine," reflecting the growing interest in this chemical space. The compound’s CAS No. 2138126-40-4 is often queried in databases like PubChem and Reaxys, highlighting its relevance in academic and industrial research.

Another hot topic linked to 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid is its role in targeted drug delivery. With advancements in precision medicine, researchers are investigating how such compounds can be functionalized to enhance bioavailability and reduce off-target effects. Searches for "improving drug solubility with acetic acid derivatives" or "amino-pyrazole applications" underscore the compound’s potential in addressing these challenges.

From a synthetic perspective, the preparation of CAS No. 2138126-40-4 involves multi-step organic reactions, often requiring protecting group strategies to achieve high yields. The 2-methylbutan-2-yl group introduces steric considerations, making its incorporation a topic of interest for synthetic chemists. Queries like "synthesis of substituted pyrazoles" or "optimizing acetic acid coupling reactions" are common among professionals seeking to refine their methodologies.

Environmental and regulatory aspects of 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid are also frequently discussed. While the compound is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing study. Terms such as "green chemistry for pyrazole synthesis" and "sustainable pharmaceutical intermediates" align with the industry’s shift toward eco-friendly practices.

In conclusion, 2-[5-amino-3-(2-methylbutan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS No. 2138126-40-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable tool for researchers tackling modern challenges in drug design and molecular engineering. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative research endeavors.